Cas no 1443324-29-5 (4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol)

• Product Name: 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol
• CAS No: 1443324-29-5
• MF: C₁₄H₁₉FOS
• MW: 254.363466501236
• MDL: MFCD19443103
• CID: 5160552
• Update Time: 2026-03-04

4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol

• MDL： MFCD19443103
• Inchi： 1S/C14H19FOS/c15-14-8-13(17)7-6-12(14)10-16-9-11-4-2-1-3-5-11/h6-8,11,17H,1-5,9-10H2
• InChI Key： TXUDZIBFKXVUQM-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(COCC2CCCCC2)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol

Introduction to 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol (CAS No. 1443324-29-5)

4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol, identified by the CAS number 1443324-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug discovery and development. The presence of both a cyclohexylmethoxymethyl group and a fluorine substituent on the benzene ring imparts distinct electronic and steric characteristics, which can be leveraged to modulate biological activity.

The cyclohexylmethoxymethyl moiety is known for its ability to enhance lipophilicity and metabolic stability, while the fluorine atom introduces electron-withdrawing effects that can influence the reactivity and binding affinity of the molecule. These features make 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted its potential in the development of inhibitors targeting specific biological pathways, particularly those involved in inflammation and cancer.

In the realm of medicinal chemistry, the synthesis and characterization of 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol have been subjects of extensive research. The compound's structural framework allows for modifications that can fine-tune its pharmacological properties. For instance, variations in the substitution pattern or the introduction of additional functional groups can lead to derivatives with enhanced efficacy or reduced side effects. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding interactions of this compound with biological targets.

One of the most compelling aspects of 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol is its potential application in the treatment of chronic diseases. Emerging research suggests that this molecule may interfere with key signaling pathways associated with tumor growth and progression. By selectively modulating these pathways, it could serve as a lead compound for developing targeted therapies. Additionally, its ability to cross cell membranes efficiently enhances its bioavailability, making it a suitable candidate for oral administration.

The fluorine substituent in 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol plays a crucial role in its pharmacological profile. Fluorinated aromatic compounds are well-documented for their improved metabolic stability and increased binding affinity to biological targets. This property has been exploited in numerous drug molecules, leading to successful clinical candidates. The integration of fluorine into this compound not only enhances its pharmacokinetic properties but also opens up possibilities for further derivatization to achieve desired therapeutic outcomes.

The synthesis of 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of this molecule efficiently. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product. These analytical methods are essential for characterizing organic compounds like 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol.

Evaluation of 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol in preclinical studies has revealed promising results regarding its biological activity. In vitro assays have demonstrated its ability to inhibit enzymes involved in inflammatory responses, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, animal models have shown that this compound can modulate immune cell function without significant toxicity, indicating a favorable safety profile.

The future prospects of 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol are vast, with ongoing research exploring its potential in multiple therapeutic areas. Innovations in drug design methodologies are expected to further optimize its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol will play an increasingly important role in developing next-generation therapeutics.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol. Machine learning algorithms can predict molecular properties and optimize synthetic routes, reducing the time and cost associated with traditional experimental methods. This synergy between experimental chemistry and computational modeling is revolutionizing the pharmaceutical industry, enabling more efficient development of novel drugs.

In conclusion, 4-(cyclohexylmethoxymethyl)-3-fluorobenzenethiol (CAS No. 1443324-29-5) represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features and promising biological activity position it as a valuable compound for further research and development. As scientific understanding continues to progress, we can anticipate that this molecule will contribute significantly to addressing some of the most pressing challenges in modern medicine.